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Compound of Interest

Compound Name: B 220

Cat. No.: B054107

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides essential safety and logistical information for the proper disposal of B
220, a chemical compound identified by the CAS number 112228-65-6.

Waste Management and Disposal Plan

The primary guideline for the disposal of B 220 is to adhere to all applicable country, federal,
state, and local regulations.[1] Waste disposal should be conducted by a licensed waste
disposal contractor.

Summary of Waste Management Best Practices
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Category Guideline Source

Dispose of as hazardous
Unused Product waste in accordance with local, = General SDS Best Practices

state, and federal regulations.

Items such as personal
protective equipment (PPE),
absorbent materials, and
) ) empty containers that have ]
Contaminated Materials ) ) General SDS Best Practices
come into contact with B 220
should be treated as
hazardous waste and disposed

of accordingly.

Absorb spills with an inert
material (e.g., sand,

Spill Residue vermiculite) and place in a General SDS Best Practices
sealed container for disposal

as hazardous waste.

Aqueous or solvent-based
solutions containing B 220
should be collected in

) designated, labeled waste

Solutions ) )

containers and disposed of as
hazardous chemical waste. Do
not discharge into drains or

sewer systems.

Experimental Protocols for Disposal

While specific experimental protocols for the disposal of B 220 are not publicly available, the
following general procedures, based on safety data sheet recommendations for similar
chemical compounds, should be followed.

Step-by-Step Disposal Procedure:

e Waste Collection:
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o Collect all waste materials containing B 220 (solid, liquid, and contaminated articles) in
designated, clearly labeled, and sealed containers.

o Ensure waste containers are compatible with the chemical properties of B 220 to prevent
reactions or degradation of the container.

o Waste Storage:

o Store waste containers in a designated hazardous waste accumulation area.

o This area should be well-ventilated, secure, and away from incompatible materials.
e Labeling:

o Properly label all waste containers with "Hazardous Waste," the full chemical name (2,3-
dimethyl-6-(2-dimethylaminoethyl)-6H-indolo[2,3-b]quinoxaline), CAS number (112228-65-
6), and any other information required by your institution's environmental health and safety
(EHS) department.

e Arrange for Pickup:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and proper disposal of the waste.

o Provide them with accurate information about the waste composition and quantity.
e Record Keeping:

o Maintain detailed records of the amount of B 220 waste generated and its disposal date
and method, in accordance with regulatory requirements.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of B 220.
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Caption: Decision workflow for B 220 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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